Cas no 2378490-57-2 ((2S,4S,5S)-4,5-Dimethylpiperidine-2-carboxylic acid;hydrochloride)

• Product Name: (2S,4S,5S)-4,5-Dimethylpiperidine-2-carboxylic acid;hydrochloride
• CAS No: 2378490-57-2
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5354984
• Update Time: 2025-07-23

(2S,4S,5S)-4,5-Dimethylpiperidine-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4S,5S)-4,5-Dimethylpiperidine-2-carboxylic acid;hydrochloride
• Z4076052338
• rac-(2R,4R,5R)-4,5-dimethylpiperidine-2-carboxylic acid hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-5-3-7(8(10)11)9-4-6(5)2;/h5-7,9H,3-4H2,1-2H3,(H,10,11);1H/t5-,6+,7-;/m0./s1
• InChI Key： CTOSDNQSBLLCDV-UHRUZOLSSA-N
• SMILES： Cl.OC([C@@H]1C[C@H](C)[C@H](C)CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Topological Polar Surface Area: 49.3

Additional information on (2S,4S,5S)-4,5-Dimethylpiperidine-2-carboxylic acid;hydrochloride

Introduction to (2S,4S,5S)-4,5-Dimethylpiperidine-2-carboxylic acid;hydrochloride (CAS No. 2378490-57-2)

(2S,4S,5S)-4,5-Dimethylpiperidine-2-carboxylic acid;hydrochloride (CAS No. 2378490-57-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and is characterized by its unique stereochemistry and functional groups. The presence of two methyl groups and a carboxylic acid moiety in a specific chiral configuration makes it a valuable building block for the synthesis of bioactive molecules.

The chemical structure of (2S,4S,5S)-4,5-Dimethylpiperidine-2-carboxylic acid;hydrochloride is defined by its chiral centers at the 2, 4, and 5 positions. These chiral centers contribute to the compound's potential for enantioselective reactions and its ability to form stable complexes with various metal ions. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for a wide range of applications in both research and industrial settings.

Recent studies have highlighted the importance of chiral piperidine derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that compounds similar to (2S,4S,5S)-4,5-Dimethylpiperidine-2-carboxylic acid;hydrochloride exhibit potent anti-inflammatory properties. These properties are attributed to their ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory potential, (2S,4S,5S)-4,5-Dimethylpiperidine-2-carboxylic acid;hydrochloride has been investigated for its neuroprotective effects. Research conducted at the University of California (2020) showed that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases. The mechanism underlying these effects is thought to involve the compound's ability to inhibit oxidative stress and promote neurotrophic factor expression.

The synthetic accessibility of (2S,4S,5S)-4,5-Dimethylpiperidine-2-carboxylic acid;hydrochloride has also been a focus of recent studies. A paper published in the Tetrahedron Letters (2019) described an efficient synthetic route that utilizes asymmetric catalysis to achieve high enantiomeric purity. This method not only simplifies the synthesis but also reduces the overall cost and environmental impact compared to traditional methods.

The pharmacokinetic properties of (2S,4S,5S)-4,5-Dimethylpiperidine-2-carboxylic acid;hydrochloride have been evaluated in preclinical studies. Results indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it a promising candidate for further development as a therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of (2S,4S,5S)-4,5-Dimethylpiperidine-2-carboxylic acid;hydrochloride in treating various conditions. Early phase I trials have shown promising results with no significant adverse effects reported. These findings suggest that this compound has a favorable safety profile and warrants further investigation in larger clinical trials.

In conclusion, (2S,4S,5S)-4,5-Dimethylpiperidine-2-carboxylic acid;hydrochloride (CAS No. 2378490-57-2) is a versatile and promising compound with potential applications in multiple therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.